CBD3063

Neuropathic pain Analgesic potency Dose-response
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Molecular Formula C16H25N5O2
Molecular Weight 319.40 g/mol
Cat. No. B15619292
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Technical Parameters


Basic Identity
Product NameCBD3063
Molecular FormulaC16H25N5O2
Molecular Weight319.40 g/mol
Structural Identifiers
InChIInChI=1S/C16H25N5O2/c1-13(22)20-14-6-4-11-21(12-14)16(23)19-10-5-9-18-15-7-2-3-8-17-15/h2-3,7-8,14H,4-6,9-12H2,1H3,(H,17,18)(H,19,23)(H,20,22)
InChIKeySYEHSRIUFPKYNX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CBD3063: Cav2.2–CRMP2 Peptidomimetic Modulator


CBD3063 (CAS 1281060-70-5; C₁₆H₂₅N₅O₂; MW 319.40) is a first-in-class, selective peptidomimetic small molecule that allosterically uncouples the Cav2.2 (N-type) voltage-gated calcium channel–CRMP2 (collapsin response mediator protein 2) protein–protein interaction [1]. Unlike gabapentinoids, which target the extracellular α2δ-1 subunit, CBD3063 acts intracellularly to reduce Cav2.2 membrane trafficking and calcium currents, producing analgesia without direct channel block [1]. Published efficacy spans four preclinical pain models (neuropathic, inflammatory, chemotherapy-induced, and osteoarthritic) across two rodent species and both sexes, with antinociception demonstrated via intraperitoneal, intrathecal, intraplantar, and intranasal routes [1][2].

Allosteric Cav2.2–CRMP2 protein–protein interaction uncoupling studies
Intracellular N-type calcium channel modulation without pore block
Preclinical pain research across neuropathic, inflammatory, chemotherapy-induced, and osteoarthritic models

CBD3063 vs. Other Cav2.2 Analgesics


Although gabapentin, pregabalin, and ziconotide all converge on Cav2.2 channels for analgesia, they operate through distinct molecular mechanisms with divergent selectivity and side-effect burdens that preclude functional interchangeability with CBD3063 [1]. Gabapentinoids bind the α2δ-1 auxiliary subunit to impair Cav2.2 trafficking; ziconotide is a direct pore-blocking peptide toxin requiring intrathecal delivery. CBD3063, by contrast, allosterically disrupts the intracellular Cav2.2–CRMP2 interaction—a fundamentally different pharmacological event that yields Cav2.2 subtype selectivity not achieved by gabapentinoids, preservation of protective somatosensation lost with gabapentin, and absence of sedation, cognitive impairment, and depressive-like effects seen at therapeutic gabapentin doses [1]. Furthermore, CBD3063 is a racemic mixture in which both (R) and (S) enantiomers contribute to efficacy, distinguishing it from single-enantiomer analgesics where only one isomer is active [2]. Substituting any in-class Cav2.2 agent for CBD3063 therefore risks confounding experimental outcomes due to mechanistic, selectivity, and behavioral profile mismatches.

CBD3063: Intracellular CRMP2 PPI disruptor
Gabapentinoids: α2δ-1 extracellular subunit binders
Ziconotide: direct Cav2.2 pore blocker
Mechanistic divergence may confound Cav2.2 pathway interpretation
Cav2.2 subtype selectivity; behavioral profile preserved in murine assays
Broader α2δ interactions (gabapentinoids); non‑selective block (ziconotide)
Selectivity and side‑effect endpoints may shift when substituting intra‑class Cav2.2 agents
Racemic mixture; both (R) and (S) enantiomers contribute to activity
Single‑enantiomer analgesics may not reproduce dual‑enantiomer pharmacology
Enantiomer‑specific responses require careful comparator selection

CBD3063 Differentiation Evidence


Lower Effective Dose vs. Gabapentin in Neuropathic Pain

In the spared nerve injury (SNI) model of neuropathic pain in male and female mice, CBD3063 dose-dependently reversed mechanical allodynia with an ED₅₀ of 1.02 mg/kg (i.p.)—approximately 11-fold lower than the published mouse gabapentin ED₅₀ of 11.6 mg/kg. For cold allodynia, CBD3063 ED₅₀ was 1.50 mg/kg. A 10 mg/kg CBD3063 dose produced antinociception equivalent to 30 mg/kg gabapentin [1][2]. In the MIA osteoarthritis model, 10 mg/kg CBD3063 significantly outperformed 30 mg/kg gabapentin for cold allodynia reversal in both male and female rats (P<0.05, two-way ANOVA with Tukey's post-hoc) [3]. Chemotherapy-induced (paclitaxel) neuropathic pain was reversed at 9 mg/kg CBD3063 [1].

ED₅₀ Comparison
Head-to-head
CBD3063 ED₅₀ 1.02 mg/kg (mechanical allodynia); Gabapentin ED₅₀ 11.60 mg/kg
Reported ~11‑fold lower ED₅₀ in mouse SNI model supports lower dosing in neuropathic pain research
SNI mouse model; i.p. administration; both sexes
Neuropathic pain Analgesic potency Dose-response

Preserved Protective Pain and Fewer Side Effects vs. Gabapentin

At equi-effective analgesic doses (CBD3063 10 mg/kg vs. gabapentin 30 mg/kg, i.p.), head-to-head behavioral phenotyping in naïve mice revealed: (1) Gabapentin significantly increased tail withdrawal latency to a 52 °C nociceptive stimulus (P<0.05) and hot-plate withdrawal latency, indicating compromised protective pain; CBD3063 did not alter either measure [1]. (2) Gabapentin significantly increased immobility in the open field test (sedation indicator, P<0.05); CBD3063 showed no change from vehicle [1]. (3) Gabapentin significantly impaired novel object recognition (cognitive impairment, P<0.05); CBD3063 did not differ from vehicle [1]. (4) Gabapentin increased immobility in the tail suspension test (depressive-like behavior); CBD3063 did not [1]. (5) CBD3063 produced significant anxiolytic-like effects (increased center-zone exploration) compared to gabapentin (P<0.05) [1].

Behavioral Side‑Effect Profile
Head-to-head
CBD3063 10 mg/kg: no change in nociception, locomotion, cognition, despair; Gabapentin 30 mg/kg: increased tail‑flick latency, decreased locomotion, impaired object recognition, increased immobility
Reported lower interference with protective pain and cognitive assays in murine behavioral battery
Naïve C57BL/6 mice; 2h post‑i.p.; multiple behavioral tests
Side-effect profile Somatosensation Behavioral pharmacology

Cav2.2 Subtype Selectivity in Sensory Neurons

Whole-cell patch-clamp electrophysiology in rat and mouse dorsal root ganglion (DRG) sensory neurons demonstrated that CBD3063 (20 µM, overnight incubation) selectively inhibits Cav2.2 (N-type) calcium currents without affecting other voltage-gated ion channels endogenously expressed in DRGs [1]. Specifically, current density–voltage curves and peak current densities were unaltered for: Cav1 (L-type), Cav2.1 (P/Q-type), Cav2.3 (R-type), and Cav3 (T-type) calcium channels; voltage-gated sodium channels (Nav); total potassium currents including fast-inactivating (I_KA) and slow-inactivating (I_KS) components; and hyperpolarization-activated cyclic nucleotide-gated (HCN) channels [1]. In contrast, gabapentinoids modulate Cav2.2 indirectly via α2δ-1 but also bind α2δ subunits associated with other channels, and ziconotide blocks all N-type channels indiscriminately plus shows off-target effects at higher concentrations [1].

Ion Channel Selectivity Panel
Method context
CBD3063 20 µM reduced Cav2.2 currents ~46.5–51%; no effect on Cav1, Cav2.1, Cav2.3, Cav3, Nav, Kv, HCN
Supports N‑type calcium channel‑specific tool compound use without confounding off‑target ion channel modulation
Whole‑cell patch‑clamp in rat/mouse DRG neurons; overnight incubation
Ion channel selectivity Electrophysiology Off-target profiling

Both Enantiomers Pharmacologically Active

In whole-cell patch-clamp recordings from mouse DRG neurons, racemic CBD3063 (20 µM) reduced peak N-type Ca²⁺ current density by 51% (−58.36 ± 9.86 pA/pF vs. control −117 ± 11.66 pA/pF). The (S) enantiomer (20 µM) produced comparable inhibition of 50% (−58.43 ± 5.53 pA/pF), while the (R) enantiomer (20 µM) reduced currents by ~32% (−79.70 ± 7.32 pA/pF) [1]. Notably, the (S) enantiomer induced a significant ~15 mV leftward shift in steady-state inactivation V₀.₅ (−61.46 ± 1.77 mV vs. control −46.64 ± 0.86 mV, P<0.05), a biophysical effect not observed with the (R) enantiomer [1]. In the capsaicin inflammatory pain model, both enantiomers contributed to antinociception; the (R) enantiomer effect was significantly lesser than racemate (P=0.0379) but not significantly different from (S) upon direct comparison [1]. This contrasts with typical racemic analgesics (e.g., lacosamide, ibuprofen) where only a single enantiomer is active [1].

Enantiomer Activity Profile
Head-to-head
Racemic: 51% current inhibition; (S): 50%, V₀.₅ −61.46 mV; (R): ~32%, V₀.₅ −46.97 mV
Both enantiomers contribute to Cav2.2 modulation; (S) enantiomer shows unique inactivation shift for state‑dependent studies
Mouse DRG neurons; 20 µM; voltage‑clamp with Boltzmann fits
Enantiomer pharmacology Stereochemistry CaV2.2 modulation

Multi-Route Efficacy Across Pain Models

CBD3063 demonstrated antinociception via four distinct routes of administration across multiple pain models, species, and sexes: (1) intraperitoneal (i.p.) in mouse SNI (neuropathic), paclitaxel-CIPN, and CFA inflammatory pain models; (2) intranasal (200 µg/20 µL) in rat chronic constriction injury of the infraorbital nerve (trigeminal neuropathic pain); (3) intraplantar (25 µg/5 µL) in mouse CFA inflammatory pain with 4-hour duration; (4) intrathecal (i.t., 0.3 µg/kg) in rat SNI model with repeated dosing on days 3, 5, 7, 10, and 14 post-injury showing no tolerance development [1]. In the MIA osteoarthritis model, i.p. CBD3063 (10 mg/kg) alleviated both evoked (mechanical allodynia, cold allodynia) and non-evoked (conditioned place aversion, weight-bearing deficit) pain measures in both sexes [2]. By comparison, ziconotide requires invasive i.t. administration exclusively, and gabapentinoids show diminished efficacy in inflammatory and OA pain models relative to neuropathic pain [1][2].

Route & Model Versatility
Cross‑study comparable
Effective via i.p., intranasal, intraplantar, intrathecal; 5 pain models, 2 species, both sexes; no tolerance after 5 repeated i.t. doses
Multi‑route flexibility and broad model coverage support diverse preclinical pain research paradigms
SNI, CIPN, CFA, CION, MIA‑OA models; C57BL/6 mice & SD rats
Route of administration Pain model breadth Tolerance

Reduced CGRP Release in Spinal Cord Slices

In an ex vivo assay measuring KCl-evoked depolarization-induced release of the pronociceptive neurotransmitter calcitonin gene-related peptide (CGRP) from mouse spinal cord slices, CBD3063 (20 µM, 30 min pretreatment) decreased iCGRP release by approximately 63% compared to vehicle-treated controls [1]. In parallel, CBD3063 reduced the frequency and amplitude of spontaneous excitatory postsynaptic currents (sEPSCs) in spinal cord slices, indicating decreased presynaptic neurotransmission [1]. These data directly link Cav2.2–CRMP2 uncoupling to functional suppression of nociceptive neurotransmitter release at the first spinal synapse. Comparable CGRP-release inhibition values for gabapentin in the same assay system have not been reported by the originating laboratory, preventing direct quantitative comparison; however, the magnitude of effect (>60% reduction) places CBD3063 among potent presynaptic inhibitors of spinal nociceptive transmission [1].

CGRP Release Inhibition
Supporting evidence
~63% reduction in depolarization‑evoked iCGRP release vs. vehicle (20 µM, 30 min)
Biochemical correlate of presynaptic Cav2.2 functional modulation in spinal nociceptive transmission
Mouse spinal cord slices; KCl depolarization; immunoassay
Neurotransmitter release CGRP Spinal neurotransmission

CBD3063 Research Applications


Mechanistic Studies of Cav2.2 Modulation Without Sedation

Researchers comparing indirect (CRMP2-mediated) vs. direct (α2δ-1-mediated) Cav2.2 modulation can use CBD3063 alongside gabapentin at 10 and 30 mg/kg i.p., respectively, to achieve equivalent antinociception (ED₅₀ 1.02 vs. 11.6 mg/kg) while avoiding gabapentin's sedative, cognitive, and somatosensory confounds that otherwise compromise behavioral readouts. The verified selectivity for Cav2.2 over Cav1, Cav2.1, Cav2.3, Cav3, Nav, and Kv channels at 20 µM ensures that observed effects are attributable to N-type calcium channel modulation rather than off-target ion channel interactions [1].

Multi-Model Analgesic Screening Across Pain Etiologies

CBD3063 is validated in both male and female rodents across five preclinical pain models (SNI neuropathic, paclitaxel-CIPN, CFA inflammatory, CION trigeminal, MIA osteoarthritic), enabling direct comparison of analgesic mechanisms across pain etiologies within a single compound framework. The absence of tolerance after 5 repeated intrathecal doses (0.3 µg/kg, days 3–14 post-SNI) supports chronic dosing paradigms [1][2].

Enantiomer-Specific Cav2.2 Biophysical Modulation

The availability of separated (R) and (S) enantiomers enables dissection of state-dependent vs. trafficking-based Cav2.2 modulation. The (S) enantiomer uniquely produces a ~15 mV leftward shift in steady-state inactivation (V₀.₅ −61.46 mV vs. −46.64 mV control, P<0.05), providing a tool for studying inactivation-dependent Cav2.2 pharmacology. The racemate remains fully efficacious, reducing procurement complexity for general use [3].

Spinal Nociceptive Transmission via CGRP Release

CBD3063's ~63% inhibition of depolarization-evoked CGRP release from spinal cord slices at 20 µM provides a robust ex vivo biochemical endpoint for quantifying presynaptic Cav2.2 functional modulation. This assay can serve as a screening platform for Cav2.2–CRMP2 disruptors or as a mechanistic complement to in vivo behavioral pain endpoints, with CBD3063 serving as a validated positive control [1].

Application
Selection Property
Validation Focus
Cav2.2 Pathway Selectivity Studies
Intracellular CRMP2 uncoupling without pore block
Confirm Cav2.2‑specific modulation vs. off‑target channels
Multi‑etiology Preclinical Pain Screening
Broad pain model coverage and multi‑route dosing
Verify model‑specific antinociception endpoints
Enantiomer‑Specific Cav2.2 Gating Analysis
Racemate with distinct (S)/(R) gating effects
Validate (S)‑enantiomer inactivation shift in state‑dependent assays
Presynaptic Nociceptive Transmission Assay
CGRP release as presynaptic Cav2.2 readout
Reproduce CGRP suppression in spinal slice preparations

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